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Compound of Interest

(3,4-DIHYDRO-2H-PYRAN-2-YL)-
METHYLAMINE

Cat. No.: B1266854

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Compound Identification and Molecular Weight

(3,4-Dihydro-2H-pyran-2-yl)-methylamine, also known by its synonym (Tetrahydro-2H-pyran-
2-yl)methanamine, is a specialty chemical often utilized as a building block in organic
synthesis.[1][2] The definitive identification and characterization of a compound's physical
properties are foundational to its application in research and development. The most critical of
these properties is its molecular weight, which is derived from its molecular formula.

The molecular formula for this compound is CeH13NO.[1][2][3][4] Based on this formula, the
calculated molecular weight is approximately 115.17 g/mol .[3] Different sources may provide
slightly varied values based on calculation methods, such as 115.18 g/mol or 115.1735 g/mol .

[1][°]

The quantitative physicochemical data for the compound are summarized in the table below.
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Identifier Value Source

3,4-Dihydro-2H-pyran-2-yl)-
Chemical Name ( y. by ¥ N/A
methylamine

(Tetrahydro-2H-pyran-2-
Synonyms yl)methanamine; 2- [1][2][3]14]
(Aminomethyl)tetrahydropyran

CAS Number 6628-83-7 [11[2][3][4]
Molecular Formula CeH13NO [1112113114]
Molecular Weight 115.17 g/mol [3]
Alternate MW Value 115.18 g/mol [2]

Methodology for Molecular Weight Determination

The molecular weight of a chemical compound is a fundamental property calculated from its
molecular formula. This value is not determined via a direct experimental protocol but is rather
a theoretical calculation based on internationally accepted standard atomic weights.

Protocol for Calculation:

o Determine the Molecular Formula: The first step is to ascertain the precise molecular formula
from the compound's structure. For (3,4-Dihydro-2H-pyran-2-yl)-methylamine, the formula
is CeH13NO.

e Sum Standard Atomic Weights: The molecular weight is calculated by summing the atomic
weights of each atom in the formula. The calculation uses the standard atomic weights
provided by the International Union of Pure and Applied Chemistry (IUPAC).

o

Carbon (C): 6 atoms x 12.011 u

[¢]

Hydrogen (H): 13 atoms x 1.008 u

[¢]

Nitrogen (N): 1 atom x 14.007 u

o

Oxygen (O): 1 atom x 15.999 u
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¢ Final Calculation:
o (6x12.011) + (13 x 1.008) + (1 x 14.007) + (1 x 15.999) = 115.174 g/mol

This calculated value is essential for stoichiometric calculations in chemical reactions,
preparation of solutions with specific molarities, and analytical characterization, including mass
spectrometry.

Logical Workflow for Characterization

The logical process for determining the molecular weight of a named chemical compound
follows a clear and systematic workflow, from initial identification to final calculation.

Compound Name
(3,4-Dihydro-2H-pyran-2-yl)-methylamine

Structure Determination

Molecular Formula
CsH13NO

Sum of Atomic Weights
(IUPAC Standards)

Calculated Molecular Weight
115.17 g/mol
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Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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